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Introduction

Dynasore hydrate is a cell-permeable small molecule inhibitor of dynamin, a GTPase
essential for clathrin-mediated endocytosis.[1][2][3] It acts as a non-competitive inhibitor of the
GTPase activity of dynamin 1 and dynamin 2, as well as the mitochondrial dynamin Drp1.[1][2]
[3] By inhibiting dynamin, Dynasore rapidly and reversibly blocks the scission of clathrin-coated
pits from the plasma membrane, thereby preventing the formation of endocytic vesicles.[1][4]
This property makes Dynasore a valuable tool for studying cellular processes that rely on
dynamin-dependent endocytosis, such as nutrient uptake, receptor signaling, and viral entry.[1]

[2]

Mechanism of Action

Dynasore targets the GTPase activity of dynamin. Dynamin polymerizes around the neck of
budding vesicles and, upon GTP hydrolysis, constricts and severs the vesicle from the parent
membrane.[4][5] Dynasore's inhibitory action prevents this final scission step, leading to an
accumulation of clathrin-coated pits at the plasma membrane.[1]

Physicochemical Properties and Storage
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Property Value Reference
Molecular Formula C18H14N204-xH20 -

Molecular Weight 322.31 g/mol (anhydrous) -
Appearance Off-white powder [6]

Soluble in DMSO (e.g., 10
Solubility mg/mL or 100 mM) and [6]
ethanol (1 mg/mL).

Store lyophilized powder at
-20°C, protected from light.

Storage Stock solutions in DMSO can [6]
be stored at -20°C in single-

use aliquots.

Quantitative Data Summary

The following tables summarize the effective concentrations and inhibitory effects of Dynasore
hydrate in various cell culture experiments.

Table 1: ICso Values of Dynasore

Target/Process Cell Typel/System ICs0 Reference

Dynamin 1/2 GTPase

o Cell-free assay ~15 uM [1]
Activity
Transferrin Uptake U20S cells 34.7 uM [7]
Synaptic Vesicle Rat brain
] 184 uyM [7]
Endocytosis synaptosomes

Table 2: Effective Concentrations and Observed
Inhibition
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Concentrati  Incubation Observed
Cell Type Assay . Reference
on Time Effect
Strong block
Transferrin ) of transferrin
Hela cells 80 uM 30 min _

Uptake traffic and
accumulation.
2.9-fold
increase in

Membrane plasma

MRCs protein 80 uM 30 min membrane [2]
localization localization of
HA-tagged
SLC26A4.
80.4% and
88.9%
) inhibition of
Endocytosis -~ -
Macrophages Not specified Not specified CaEVsand [2]
of EVs
ScEVs
endocytosis,
respectively.
Consistent
Transferrin ) block of
HUVECs ) 100 pM 30 min ] [8]
Endocytosis transferrin
endocytosis.
_ Impaired
Peritoneal BSA-Au )
) 100 pM 20 min BSA-Au [9]
macrophages  Endocytosis
entry.
Prevented
LLC-MK2 BSA-Au _
) 100 uM 20 min BSA-Au 9]
cells Endocytosis
entry.

Signaling Pathway and Experimental Workflow
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Clathrin-Mediated Endocytosis Pathway

The following diagram illustrates the key steps of clathrin-mediated endocytosis and the point

of inhibition by Dynasore.
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Caption: Inhibition of Clathrin-Mediated Endocytosis by Dynasore.

Experimental Workflow: Transferrin Uptake Assay

This diagram outlines a typical workflow for assessing the inhibitory effect of Dynasore on
transferrin uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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